Cas no 138007-69-9 (Benzoic acid, 3,5-difluoro-4-pentyl-)

Benzoic acid, 3,5-difluoro-4-pentyl- structure
138007-69-9 structure
Product Name:Benzoic acid, 3,5-difluoro-4-pentyl-
CAS No:138007-69-9
MF:C12H14F2O2
MW:228.235170841217
CID:1248022
Update Time:2024-08-03

Benzoic acid, 3,5-difluoro-4-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,5-difluoro-4-pentyl-
    • Inchi: 1S/C12H14F2O2/c1-2-3-4-5-9-10(13)6-8(12(15)16)7-11(9)14/h6-7H,2-5H2,1H3,(H,15,16)
    • InChI Key: YMOFIZUWIJWYMK-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(F)=C(CCCCC)C(F)=C1

Computed Properties

  • Exact Mass: 228.09622

Experimental Properties

  • Density: 1.184±0.06 g/cm3(Predicted)
  • Boiling Point: 306.9±42.0 °C(Predicted)
  • PSA: 37.3
  • pka: 3.67±0.10(Predicted)

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